Cas no 210100-63-3 (a-D-Glucopyranose,1,2-O-(1-methylethylidene)-3-O-(phenylmethyl)-)

• Product Name: a-D-Glucopyranose,1,2-O-(1-methylethylidene)-3-O-(phenylmethyl)-
• CAS No: 210100-63-3
• MF: C₁₆H₂₂O₆
• MW: 310.342285633087
• CID: 254095
• PubChem ID: 11088188
• Update Time: 2025-06-28

a-D-Glucopyranose,1,2-O-(1-methylethylidene)-3-O-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

• a-D-Glucopyranose,1,2-O-(1-methylethylidene)-3-O-(phenylmethyl)-
• SCHEMBL1097721
• 3-O-Benzyl-1,2-O-isopropylidene-alpha-D-glucofuranose
• 210100-63-3
• 3-O-Benzyl-1,2-O-isopropylidene-a-D-glucofuranose
• (1R)-1-[(3aR,5R,6S,6aR)-2,2-dimethyl-6-phenylmethoxy-3a,5,6,6a-tetrahydrofuro[2,3-d][1,3]dioxol-5-yl]ethane-1,2-diol
• CIFFIYJOTIJKSX-UXXRCYHCSA-N
• 22529-61-9
• 1,2-O-(1-Methylethylidene)-3-O-(phenylmethyl)-?-D-glucofuranose; 3-O-Benzyl-1,2-O-isopropylidene-?-D-glucofuranose;

• Inchi： 1S/C16H22O6/c1-16(2)21-14-13(19-9-10-6-4-3-5-7-10)12(11(18)8-17)20-15(14)22-16/h3-7,11-15,17-18H,8-9H2,1-2H3/t11-,12-,13+,14-,15-/m1/s1
• InChI Key： CIFFIYJOTIJKSX-UXXRCYHCSA-N
• SMILES： O1[C@H]2[C@@H]([C@H]([C@H]1[C@@H](CO)O)OCC1C=CC=CC=1)OC(C)(C)O2

Computed Properties

• Exact Mass: 310.14163842g/mol
• Monoisotopic Mass: 310.14163842g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 368
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 77.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzylethers

Additional information on a-D-Glucopyranose,1,2-O-(1-methylethylidene)-3-O-(phenylmethyl)-

Introduction to a-D-Glucopyranose, 1,2-O-(1-methylethylidene)-3-O-(phenylmethyl) (CAS No. 210100-63-3)

a-D-Glucopyranose, 1,2-O-(1-methylethylidene)-3-O-(phenylmethyl) (CAS No. 210100-63-3) is a complex carbohydrate derivative that has garnered significant attention in the fields of organic chemistry and medicinal research. This compound is a derivative of glucose, specifically modified with a 1,2-O-(1-methylethylidene) and a 3-O-(phenylmethyl) group. These modifications confer unique properties that make it a valuable intermediate in the synthesis of various pharmaceuticals and bioactive compounds.

The structure of a-D-Glucopyranose, 1,2-O-(1-methylethylidene)-3-O-(phenylmethyl) is characterized by its cyclic hexose ring with specific functional groups attached at the 1, 2, and 3 positions. The 1,2-O-(1-methylethylidene) group provides steric protection to the hydroxyl groups at these positions, while the 3-O-(phenylmethyl) group introduces aromatic character and additional steric hindrance. These structural features are crucial for its applications in chemical synthesis and biological studies.

Recent research has highlighted the importance of a-D-Glucopyranose, 1,2-O-(1-methylethylidene)-3-O-(phenylmethyl) in the development of novel drugs and therapeutic agents. For instance, studies have shown that this compound can serve as a key intermediate in the synthesis of glycosides and other bioactive molecules. Glycosides are known for their diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties. The ability to synthesize these compounds efficiently using a-D-Glucopyranose, 1,2-O-(1-methylethylidene)-3-O-(phenylmethyl) as a starting material has opened new avenues for drug discovery and development.

In addition to its role in drug synthesis, a-D-Glucopyranose, 1,2-O-(1-methylethylidene)-3-O-(phenylmethyl) has also been studied for its potential use in carbohydrate-based vaccines. Carbohydrate antigens play a crucial role in the immune response to various pathogens. By modifying these antigens with specific functional groups like those found in a-D-Glucopyranose, 1,2-O-(1-methylethylidene)-3-O-(phenylmethyl), researchers can enhance their immunogenicity and stability. This has significant implications for the development of more effective vaccines against infectious diseases.

The synthesis of a-D-Glucopyranose, 1,2-O-(1-methylethylidene)-3-O-(phenylmethyl) typically involves several steps to introduce the desired functional groups onto the glucose molecule. One common approach is to start with D-glucose and protect the hydroxyl groups at positions 4 and 6 using standard protecting group chemistry. The next step involves forming the 1,2-acetonide using acetone under acidic conditions. Finally, the phenylmethyl group is introduced at position 3 through an appropriate substitution reaction. This multi-step process requires careful control of reaction conditions to ensure high yields and purity of the final product.

The physical and chemical properties of a-D-Glucopyranose, 1,2-O-(1-methylethylidene)-3-O-(phenylmethyl) have been extensively studied to understand its behavior in various environments. It is a white crystalline solid that is soluble in common organic solvents such as dichloromethane and dimethylformamide (DMF). Its melting point and solubility characteristics make it suitable for use in a wide range of chemical reactions and analytical techniques.

In terms of safety and handling, a-D-Glucopyranose, 1,2-O-(1-methylethylidene)-3-O-(phenylmethyl) is generally considered safe when proper laboratory protocols are followed. However, like many organic compounds, it should be handled with care to avoid exposure to skin or inhalation of vapors. Standard personal protective equipment (PPE) such as gloves and safety goggles should be worn during handling.

The future prospects for a-D-Glucopyranose, 1,2-O-(1-methylethylidene)-3-O-(phenylmethyl) are promising. Ongoing research continues to explore its potential applications in areas such as drug delivery systems and biomaterials. For example, recent studies have investigated its use as a building block for creating biocompatible polymers that can be used in tissue engineering and regenerative medicine. These polymers can be designed to degrade over time within the body, releasing therapeutic agents or promoting tissue regeneration.

In conclusion, a-D-Glucopyranose, 1,2-O-(1-methylethylidene)-3-O-(phenylmethyl) (CAS No. 210100-63-3) is a versatile compound with significant potential in various fields of chemistry and biology. Its unique structure and properties make it an important intermediate in the synthesis of bioactive molecules and a valuable tool for advancing scientific research. As new applications continue to emerge, this compound is likely to play an increasingly important role in the development of innovative pharmaceuticals and biomaterials.